Cas no 2171142-63-3 (5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid
• CAS No: 2171142-63-3
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6570440
• PubChem ID: 165533681
• Update Time: 2025-10-24

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid
• 2171142-63-3
• EN300-1575741
• 5-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C24H23N3O6/c1-14(10-21(28)25-11-20-22(23(29)30)26-13-33-20)27-24(31)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,13-14,19H,10-12H2,1H3,(H,25,28)(H,27,31)(H,29,30)/t14-/m0/s1
• InChI Key： QPGHBMRAAAUYOL-AWEZNQCLSA-N
• SMILES： O(C(N[C@@H](C)CC(NCC1=C(C(=O)O)N=CO1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid

Introduction to 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid (CAS No. 2171142-63-3)

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid (CAS No. 2171142-63-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which is a common motif in drug discovery, particularly in the development of bioactive agents targeting various disease pathways.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of an oxazole ring at the core of the molecule provides a rigid scaffold that can facilitate interactions with biological targets. Additionally, the (3S)-configuration at the chiral center enhances the compound's stereochemical specificity, which is crucial for many pharmacological applications where enantiomeric purity plays a critical role.

The fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino side chain is another notable feature. Fmoc derivatives are widely used in peptide synthesis and drug development due to their stability and ease of removal under mild acidic conditions. This makes the compound particularly valuable for applications in solid-phase synthesis and as an intermediate in the production of more complex molecules.

The amide linkage connecting the oxazole ring and the fluorenylmethoxycarbonylated amino acid segment suggests potential applications in peptidomimetics and protein-protein interaction modulators. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of this compound into peptidomimetic libraries could lead to novel therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making it possible to design compounds like 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid with enhanced binding affinity to biological targets. The oxazole ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, can be particularly advantageous in designing small-molecule inhibitors or agonists. The stereochemical purity of the (3S)-configuration ensures that interactions with biological receptors are specific, reducing the likelihood of off-target effects.

In addition to its structural complexity, this compound has shown promise in preliminary pharmacological studies. Researchers have been exploring its potential as a modulator of enzymes involved in metabolic pathways relevant to inflammation and cancer. The oxazole moiety has been identified as a key pharmacophore in several bioactive molecules, suggesting that this compound may exhibit similar properties when tested against relevant disease models.

The fluorenylmethoxycarbonyl group also facilitates further chemical modifications, allowing researchers to explore derivatives with tailored properties. For instance, replacing the Fmoc group with other protecting groups or introducing additional functional moieties could alter the compound's solubility, bioavailability, or metabolic stability. Such modifications are essential for optimizing drug candidates for clinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and automated purification systems, have been employed to streamline these processes. These methods not only improve efficiency but also enhance reproducibility, which is critical for industrial-scale production.

As interest in heterocyclic compounds continues to grow, compounds like 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid are likely to play an increasingly important role in drug discovery programs. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. By leveraging computational modeling and high-throughput screening technologies, researchers can accelerate the identification of novel bioactive molecules derived from this scaffold.

The growing body of evidence supporting the use of heterocyclic compounds in medicine underscores their versatility and potential for therapeutic intervention. The oxazole ring, in particular, has been extensively studied for its role in various bioactive molecules due to its ability to form stable hydrogen bonds and participate in π-stacking interactions. These properties make it an ideal component for designing molecules that interact selectively with biological targets.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency or selectivity against specific disease-related targets. Additionally, investigating its mechanism of action could provide valuable insights into how such molecules modulate biological pathways at a molecular level. These studies may pave the way for new therapeutic strategies targeting complex diseases such as cancer and inflammatory disorders.

In conclusion,5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,3-oxazole-4-carboxylic acid (CAS No. 2171142-63-3) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts holds significant promise for developing novel therapeutic agents with improved efficacy and reduced side effects.